Cas no 1902954-03-3 (Posaconazole Mono N-Oxide)

Posaconazole Mono N-Oxide is a key oxidative metabolite of the antifungal agent posaconazole, formed via cytochrome P450-mediated metabolism. This compound is of significant interest in pharmacokinetic and metabolic studies due to its role in understanding posaconazole's biotransformation pathways. It serves as a valuable reference standard for analytical applications, including LC-MS and HPLC assays, to quantify posaconazole and its metabolites in biological matrices. The availability of Posaconazole Mono N-Oxide as a well-characterized reference material ensures accurate metabolite identification and supports drug development research. Its high purity and stability make it suitable for use in regulatory compliance studies and in vitro metabolic investigations.

Posaconazole Mono N-Oxide structure

Product Name:Posaconazole Mono N-Oxide

CAS No:1902954-03-3

MF:C₃₇H₄₂F₂N₈O₅

MW:716.78

CID:4764999

Update Time:2025-05-21

Posaconazole Mono N-Oxide Chemical and Physical Properties

Names and Identifiers

- Posaconazole Mono N-Oxide
- posaconazole N-Oxide impurity 3
- Posaconazole Impurity 77

Posaconazole Mono N-Oxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P689630-5mg	Posaconazole Mono N-Oxide	1902954-03-3	5mg	$ 158.00	2023-09-06
TRC	P689630-10mg	Posaconazole Mono N-Oxide	1902954-03-3	10mg	$ 287.00	2023-09-06
TRC	P689630-25mg	Posaconazole Mono N-Oxide	1902954-03-3	25mg	$ 627.00	2023-09-06
TRC	P689630-50mg	Posaconazole Mono N-Oxide	1902954-03-3	50mg	$1183.00	2023-05-17

Posaconazole Mono N-Oxide Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Additional information on Posaconazole Mono N-Oxide

Recent Advances in Posaconazole Mono N-Oxide (1902954-03-3) Research: A Comprehensive Review

Posaconazole Mono N-Oxide (CAS: 1902954-03-3), a key metabolite of the antifungal agent posaconazole, has garnered significant attention in recent years due to its pharmacological properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, pharmacokinetics, and clinical relevance. Recent studies have highlighted its role in antifungal therapy, particularly in cases where posaconazole metabolism is a critical factor in treatment efficacy and safety.

A 2023 study published in the Journal of Antimicrobial Chemotherapy elucidated the metabolic pathways of posaconazole, emphasizing the formation of Posaconazole Mono N-Oxide as a major metabolite. The research demonstrated that this metabolite retains significant antifungal activity, albeit with altered pharmacokinetic profiles compared to the parent compound. These findings suggest that Posaconazole Mono N-Oxide may contribute to the overall therapeutic effect of posaconazole, particularly in prolonged treatments.

Advancements in analytical techniques have enabled more precise quantification of Posaconazole Mono N-Oxide in biological samples. A recent methodological breakthrough described in Analytical and Bioanalytical Chemistry (2024) presented a highly sensitive LC-MS/MS assay capable of detecting the metabolite at concentrations as low as 0.1 ng/mL. This development is crucial for therapeutic drug monitoring and pharmacokinetic studies, allowing researchers to better understand the compound's behavior in various patient populations.

From a clinical perspective, ongoing research is investigating the potential of Posaconazole Mono N-Oxide as an independent therapeutic agent. Preliminary in vitro studies show promising activity against Aspergillus and Candida species, with some strains demonstrating comparable susceptibility to both posaconazole and its N-oxide metabolite. However, further in vivo studies are needed to fully evaluate its efficacy and safety profile as a standalone treatment option.

The pharmaceutical industry has shown growing interest in Posaconazole Mono N-Oxide, with several patents filed in recent years covering novel formulations and synthetic methods. These developments indicate the compound's potential for future drug development, particularly in addressing issues of drug resistance and improving treatment outcomes for invasive fungal infections.

In conclusion, current research on Posaconazole Mono N-Oxide (1902954-03-3) underscores its importance in antifungal therapy and drug metabolism studies. While significant progress has been made in understanding its pharmacological properties, further research is warranted to explore its full therapeutic potential and clinical applications. The continued investigation of this metabolite may lead to improved treatment strategies for fungal infections and enhanced understanding of triazole antifungal metabolism.